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Compound of Interest

Compound Name: 1-Hexadecene

Cat. No.: B165127 Get Quote

An In-depth Technical Guide to 1-Hexadecene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-hexadecene, a long-chain alpha-

olefin with significant applications in chemical synthesis and material science. This document

details its fundamental properties, synthesis protocols, and analytical methodologies,

presented in a format tailored for research and development professionals.

Core Properties of 1-Hexadecene
1-Hexadecene, also known as cetene, is a colorless liquid characterized by a single double

bond at the primary or alpha position.[1] This reactive site is central to its utility as a versatile

chemical intermediate.[2]

Table 1: Physicochemical and Identification Data for 1-Hexadecene
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Property Value Reference

CAS Number 629-73-2 [1]

Molecular Weight 224.43 g/mol [1][3]

Molecular Formula C₁₆H₃₂ [1][3]

Density 0.781 g/cm³ [1]

Boiling Point 285 °C (545 °F; 558 K) [1]

Melting Point 4 °C (39 °F; 277 K) [1]

Flash Point 132 °C (270 °F; 405 K) [1]

Autoignition Temperature 240 °C (464 °F; 513 K) [1]

Experimental Protocols
Synthesis of 1-Hexadecene
Several synthetic routes for 1-hexadecene have been established. Below are detailed

protocols for two distinct methods.

1. Dehydrohalogenation of 1-Bromohexadecane

This method involves the elimination of hydrogen bromide from 1-bromohexadecane.

Materials: 1-bromohexadecane, sodium t-butoxide (NaOᵗBu), deionized water, deuterated

chloroform (CDCl₃), benzyl alcohol (internal standard).

Procedure:

Add 1 mmol of 1-bromohexadecane and 1 mmol of NaOᵗBu to a 10 mL quartz tube.

Add 1 mL of deionized water to create a biphasic mixture.

Seal the tube and place it in a pre-heated 50 °C water bath.

Irradiate the mixture with a 350-watt UV lamp for 2 hours.
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After cooling, extract the organic components with 1 mL of CDCl₃.

Add 10 µL of benzyl alcohol as an internal standard for quantitative analysis by NMR.[4]

2. Synthesis from Stearic Acid

This protocol describes the conversion of stearic acid to 1-hexadecene.

Materials: Stearic acid, IrCl(CO)(PPh₃)₂, potassium iodide (KI), silica gel, hexane.

Procedure:

Combine 0.5 mmol of stearic acid, 7.8 mg (0.01 mmol) of IrCl(CO)(PPh₃)₂, and 16.6 mg

(0.1 mmol) of KI in a screw-capped test tube.

Evacuate the tube and flush with nitrogen gas.

Heat the reaction mixture at 250°C in a salt bath for 3 hours.

After cooling, purify the product using silica gel column chromatography with hexane as

the eluent.[5]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a primary technique for the identification and quantification of 1-hexadecene.[3]

Sample Preparation (Solvent Extraction):

Accurately weigh the sample matrix (e.g., 100 mg of tissue) into a glass vial.

Add 1 mL of hexane to the sample.

Spike the sample with a known amount of an internal standard (e.g., n-hexadecane).

Vortex the mixture for 2 minutes or sonicate for 10 minutes for solid samples.

Centrifuge at 5,000 x g for 5 minutes to separate solids.
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The supernatant can be concentrated under a gentle stream of nitrogen if necessary.[6]

GC-MS Parameters:

Column: A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane

stationary phase, is suitable.

Oven Program:

Initial temperature: 50°C, hold for 3 minutes.

Ramp: Increase at 10°C/min to a final temperature of 290°C.

Final hold: Maintain 290°C for 33 minutes.[7]

Inlet and Detector Temperature: Set the inlet to 290°C and the detector to 300°C.[7]

Carrier Gas: Helium at a constant flow of 1.5 mL/min.[7]

Identification: Compare the retention time and mass spectrum of the analyte with that of a

pure 1-hexadecene standard. The spectrum can also be matched against the NIST Mass

Spectral Library.[6]

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate key processes related to 1-
hexadecene.
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Synthesis of 1-Hexadecene via Dehydrohalogenation
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Caption: Workflow for 1-Hexadecene Synthesis.
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GC-MS Analysis Workflow for 1-Hexadecene
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Caption: GC-MS Analysis Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b165127?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of 1-Hexadecene
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Caption: Metabolic Fate of 1-Hexadecene.

Applications in Research and Development
1-Hexadecene serves as a crucial building block in the synthesis of a variety of specialty

chemicals.[2] Its applications include:

Polymer Science: It is used as a comonomer in the production of polymers, such as maleic

anhydride copolymers, to modify their physical properties.[2]

Surfactants and Lubricants: The long hydrocarbon chain of 1-hexadecene makes it a

suitable precursor for the synthesis of surfactants, lubricants, and plasticizers.[2]
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Drilling Fluids: It is a component in blends for off-shore drilling fluids.[3]

Paper Sizing: One of its largest applications is in paper-sizing agents for alkaline media.[8]

Biocontrol Research: Volatile blends containing 1-hexadecene have been identified as

attractants for certain biocontrol agents in agricultural pest management.[9]

In the context of drug development, while not a direct therapeutic agent, its role in the synthesis

of biocompatible polymers and as a component in delivery systems may be of interest.

Furthermore, understanding its metabolism is crucial, as its metabolite, 1,2-epoxyhexadecane,

has been shown to be a substrate for epoxide hydratase and has been investigated for its

potential carcinogenicity.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Hexadecene - Wikipedia [en.wikipedia.org]

2. nbinno.com [nbinno.com]

3. 1-Hexadecene | C16H32 | CID 12395 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-Hexadecene synthesis - chemicalbook [chemicalbook.com]

5. Page loading... [wap.guidechem.com]

6. benchchem.com [benchchem.com]

7. eeer.org [eeer.org]

8. cpchem.com [cpchem.com]

9. 1-十六烯 ≥98.5% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [1-Hexadecene CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165127#1-hexadecene-cas-number-and-molecular-
weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexadecene
https://www.cpchem.com/sites/default/files/2020-04/1-Tetradecene%201-Hexadecene%201-Octadecene%202019.pdf
https://www.benchchem.com/product/b165127?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/h2131
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexadecene
https://www.benchchem.com/product/b165127?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/1-Hexadecene
https://www.nbinno.com/article/other-organic-chemicals/1-hexadecene-specialty-chemical-manufacturing-dc
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hexadecene
https://www.chemicalbook.com/synthesis/1-hexadecene.htm
https://wap.guidechem.com/question/what-are-the-synthesis-routes--id128868.html
https://www.benchchem.com/pdf/Gas_chromatography_mass_spectrometry_GC_MS_analysis_of_Z_7_Hexadecenal.pdf
https://www.eeer.org/upload/eer-17-4-217-.pdf
https://www.cpchem.com/sites/default/files/2020-04/1-Tetradecene%201-Hexadecene%201-Octadecene%202019.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/h2131
https://www.benchchem.com/product/b165127#1-hexadecene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b165127#1-hexadecene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b165127#1-hexadecene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b165127#1-hexadecene-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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